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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to using 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC or EDAC) for the covalent crosslinking of nucleic acids

and proteins. EDC is a zero-length crosslinker, meaning it facilitates the formation of a direct

amide bond between carboxyl and amine groups without becoming part of the final linkage,

which is ideal for studying molecular interactions with minimal structural perturbation.[1][2]

Introduction to EDC Crosslinking
EDC is a water-soluble carbodiimide that activates carboxyl groups (present on proteins at

aspartic acid, glutamic acid residues, and the C-terminus) to form a highly reactive O-

acylisourea intermediate.[3][4][5] This intermediate can then react with primary amine groups

(present on proteins at lysine residues and the N-terminus, and on nucleic acids at the 5'-

phosphate when modified with an amine linker) to form a stable amide bond.[3][4] The

efficiency of this reaction can be significantly enhanced by the addition of N-

hydroxysuccinimide (NHS) or its water-soluble analog, N-hydroxysulfosuccinimide (Sulfo-NHS),

which converts the O-acylisourea intermediate to a more stable amine-reactive NHS ester.[3][6]

[7]
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Protein-Protein Interaction Studies: Covalently capture transient or weak protein-protein

interactions for identification and characterization.[1][4]

Nucleic Acid-Protein Interaction Analysis: Stabilize interactions between proteins and DNA or

RNA for techniques like Chromatin Immunoprecipitation (ChIP) or RNA Immunoprecipitation

(RIP).

Immobilization: Covalently attach proteins or nucleic acids to solid supports such as beads or

surfaces for affinity purification or bio-layer interferometry.[4][5]

Hapten-Carrier Conjugation: Couple small molecules (haptens) to larger carrier proteins to

generate immunogens for antibody production.[5]

Bioconjugation for Drug Development: Create antibody-drug conjugates (ADCs) or other

targeted therapeutic molecules.

Mechanism of EDC Crosslinking
The following diagram illustrates the chemical pathway of EDC-mediated crosslinking, both with

and without the use of NHS/Sulfo-NHS to enhance the reaction.
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Two-Step EDC Crosslinking Workflow

1. Prepare Reagents
- Protein 1 (-COOH)
- Protein 2 (-NH2)

- EDC & Sulfo-NHS
- Buffers

2. Activation Step
- Dissolve Protein 1 in MES buffer

- Add EDC and Sulfo-NHS

Incubate 15 min at RT

3. Desalting (Optional)
- Remove excess EDC/Sulfo-NHS

4. Conjugation Step
- Add Protein 2 to activated Protein 1

Incubate 2 hours at RT

5. Quenching Step
- Add Hydroxylamine

Incubate 15 min at RT

6. Purification
- Desalting or Dialysis

7. Analysis
- SDS-PAGE, Mass Spectrometry, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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